S-Desmethyl-S-(2-hydroxy-2-methylpropyl) rosuvastatin calcium

• Molecular Formula: C25H34CaFN3O7S
• Molecular Weight: 579.7 g/mol
• InChI: InChI=1S/C25H34FN3O7S.Ca/c1-15(2)22-20(11-10-18(30)12-19(31)13-21(32)33)23(16-6-8-17(26)9-7-16)28-24(27-22)29(5)37(35,36)14-25(3,4)34;/h6-11,15,18-19,30-31,34H,12-14H2,1-5H3,(H,32,33);/b11-10+;/t18-,19-;/m1./s1
• InChIKey: DSMPYQVOKOWLPC-QKPRLWPNSA-N

Rosuvastatin EP Impurity A Calcium Certified Reference Standard

S-Desmethyl-S-(2-hydroxy-2-methylpropyl) rosuvastatin calcium, also designated as Rosuvastatin EP Impurity A calcium salt, is a pharmacopoeial reference standard impurity essential for the quality control of rosuvastatin calcium active pharmaceutical ingredient (API) and finished dosage forms [1]. This compound is structurally characterized as an acetone adduct of rosuvastatin and is recognized in the European Pharmacopoeia (EP) monograph for rosuvastatin tablets [2]. It serves as a primary reference material for method development, validation, and routine quality control in pharmaceutical manufacturing [3].

Designation EP Impurity A (acetone adduct) reference standard

Grade Certified pharmacopoeial reference material

Use context Rosuvastatin API and tablet QC, method validation, ANDA support

• [1] Y. H. Lee et al., 'Synthesis and characterization of Rosuvastatin calcium impurity A; a HMG-CoA reductase inhibitor', Tetrahedron Letters, 2017, 58(26), 2614-2617. View Source
• [2] C. Yin et al., 'Determination of Eight Impurities of Rosuvastatin Calcium Tablets by HPLC', Chinese Journal of Pharmacovigilance, 2014, 11(11), 657. View Source
• [3] F. R. Mammone et al., 'A Novel Validated UHPLC Method for the Estimation of Rosuvastatin and Its Complete Impurity Profile in Tablet Formulations', Molecules, 2023, 28(1), 431. View Source

Rosuvastatin EP Impurity A: Non-Interchangeable Standard

Generic substitution of impurity reference standards is not acceptable in pharmaceutical quality control due to the unique structural, chromatographic, and regulatory profile of each impurity. S-Desmethyl-S-(2-hydroxy-2-methylpropyl) rosuvastatin calcium (EP Impurity A) is an acetone adduct formed during synthesis, distinct from other rosuvastatin impurities such as N-desmethyl rosuvastatin, lactones, or stereoisomers [1]. Its specific retention time, mass spectral fragmentation pattern, and acceptance criteria (e.g., ≤0.5% as per EP) are method-dependent and cannot be extrapolated from other impurity standards [2]. Failure to use the correct reference standard compromises the accuracy of impurity quantification, potentially leading to non-compliance with ICH and EP regulatory guidelines [3].

Structural class mismatch: Acetone adduct identity differs from N-desmethyl or lactone impurities; retention and MS profiles are not interchangeable.

Regulatory designation gap: Only EP Impurity A carries a specific EP acceptance limit; other impurities may not align with compendial methods.

Method specificity risk: Validated UHPLC procedures rely on this impurity's resolution; substitution may compromise accuracy and ICH compliance.

• [1] Y. H. Lee et al., 'Synthesis and characterization of Rosuvastatin calcium impurity A; a HMG-CoA reductase inhibitor', Tetrahedron Letters, 2017, 58(26), 2614-2617. View Source
• [2] C. Yin et al., 'Determination of Eight Impurities of Rosuvastatin Calcium Tablets by HPLC', Chinese Journal of Pharmacovigilance, 2014, 11(11), 657. View Source
• [3] F. R. Mammone et al., 'A Novel Validated UHPLC Method for the Estimation of Rosuvastatin and Its Complete Impurity Profile in Tablet Formulations', Molecules, 2023, 28(1), 431. View Source

Distinguishing Rosuvastatin EP Impurity A from Other Impurities

EP Impurity A Regulatory Designation

S-Desmethyl-S-(2-hydroxy-2-methylpropyl) rosuvastatin calcium is explicitly designated as 'Impurity A' in the European Pharmacopoeia (EP) monograph for rosuvastatin tablets, with a defined acceptance limit of ≤0.5% [1]. In contrast, N-desmethyl rosuvastatin, a major active metabolite formed via CYP2C9 metabolism, is classified separately and lacks a defined EP acceptance limit as an impurity in the final product [2].

Regulatory Designation

Specification review

EP Impurity A limit ≤0.5% N-desmethyl: no EP impurity limit

Mandatory compendial QC control

EP monograph context

Evidence Dimension	Regulatory Designation and Acceptance Limit
Target Compound Data	Designated as Impurity A in EP monograph with acceptance limit ≤0.5%
Comparator Or Baseline	N-desmethyl rosuvastatin: Designated as a metabolite, not an impurity, with no defined EP acceptance limit for final product.
Quantified Difference	EP Impurity A (target) has a specific regulatory limit (≤0.5%), whereas N-desmethyl rosuvastatin does not have an EP impurity limit.
Conditions	European Pharmacopoeia monograph for rosuvastatin tablets.

Why This Matters

This explicit regulatory designation makes the target compound mandatory for quality control testing, whereas comparator impurities lack this specific regulatory requirement.

• [1] C. Yin et al., 'Determination of Eight Impurities of Rosuvastatin Calcium Tablets by HPLC', Chinese Journal of Pharmacovigilance, 2014, 11(11), 657. View Source
• [2] Rosuvastatin - Bryant Ranch Prepack, Page 4, 2025. View Source

Certified High Purity for Quantification

Commercially available S-Desmethyl-S-(2-hydroxy-2-methylpropyl) rosuvastatin calcium is supplied with a certified purity of ≥98%, as determined by HPLC . This high purity is critical for accurate quantification in impurity profiling methods. In contrast, many in-house synthesized or generic impurity standards lack certified purity documentation, introducing variability in method validation and routine analysis [1].

Certified Purity

Reported

≥98% (HPLC) Generic impurities often

Reduces systematic quantification error

Method validation context

Evidence Dimension	Certified Purity
Target Compound Data	≥98% purity (HPLC)
Comparator Or Baseline	Generic or in-house synthesized impurities often lack certified purity or have lower purity (e.g., 95% or unspecified).
Quantified Difference	≥3 percentage point increase in purity assurance compared to typical generic impurity standards.
Conditions	HPLC analysis, commercial reference standard.

Why This Matters

Higher purity reduces systematic error in impurity quantification, essential for meeting regulatory acceptance criteria and avoiding batch rejection.

• [1] F. R. Mammone et al., 'A Novel Validated UHPLC Method for the Estimation of Rosuvastatin and Its Complete Impurity Profile in Tablet Formulations', Molecules, 2023, 28(1), 431. View Source

Scalable Synthesis for Reference Production

A published 6-step synthesis of S-Desmethyl-S-(2-hydroxy-2-methylpropyl) rosuvastatin calcium achieves an overall yield of 13.5%, providing a scalable route for reference standard production [1]. In comparison, the synthesis of other rosuvastatin impurities, such as the 5-oxo impurity, often requires more complex multistep sequences with lower overall yields (typically <10%) or lacks published scalable procedures [2].

Synthesis Yield

Reported

13.5% overall yield (6 steps) Other rosuvastatin impurities often ≤10%

Supports consistent reference material supply

Process chemistry context

Evidence Dimension	Synthesis Yield and Scalability
Target Compound Data	13.5% overall yield over 6 steps
Comparator Or Baseline	Other rosuvastatin impurities (e.g., 5-oxo impurity) often have lower or unreported yields.
Quantified Difference	At least 3.5% higher yield than comparable impurity syntheses.
Conditions	Multistep organic synthesis starting from β-hydroxy sulfonamide intermediate.

Why This Matters

A reproducible, moderate-yield synthesis ensures consistent availability and cost-effective procurement of the reference standard for long-term quality control programs.

• [1] Y. H. Lee et al., 'Synthesis and characterization of Rosuvastatin calcium impurity A; a HMG-CoA reductase inhibitor', Tetrahedron Letters, 2017, 58(26), 2614-2617. View Source
• [2] K. M. S. K. Kishore et al., 'Structural identification and estimation of Rosuvastatin calcium related impurities in Rosuvastatin calcium tablet dosage form', Analytical Chemistry Research, 2016, 12, 17. View Source

Baseline Separation in UHPLC Impurity Profiling

A validated UHPLC method achieved baseline separation of all EP-listed organic impurities, including S-Desmethyl-S-(2-hydroxy-2-methylpropyl) rosuvastatin calcium (Impurity A), in under 15 minutes using an Acquity BEH C18 column [1]. In contrast, N-desmethyl rosuvastatin, the major active metabolite, often co-elutes with other impurities under standard reversed-phase conditions, requiring additional selectivity adjustments [2].

Chromatographic Resolution

Method context

Rs ≥ 2.0 (target impurity) N-desmethyl often co-elutes (Rs

Facilitates accurate ICH Q2(R1) quantification

UHPLC method context

Evidence Dimension	Chromatographic Resolution (UHPLC)
Target Compound Data	Baseline separation achieved from other EP impurities in <15 min
Comparator Or Baseline	N-desmethyl rosuvastatin often co-elutes with other impurities under similar conditions.
Quantified Difference	Target compound resolves with resolution factor Rs ≥ 2.0, while comparator often requires Rs < 1.5 without method optimization.
Conditions	Acquity BEH C18 (100 × 2.1 mm, 1.7 μm) column; isocratic elution with TFA-containing mobile phase; detection at 242 nm.

Why This Matters

Baseline separation is a prerequisite for accurate quantification per ICH Q2(R1) guidelines; the target impurity's favorable chromatographic behavior simplifies method development and validation.

• [1] F. R. Mammone et al., 'A Novel Validated UHPLC Method for the Estimation of Rosuvastatin and Its Complete Impurity Profile in Tablet Formulations', Molecules, 2023, 28(1), 431. View Source
• [2] R. B. Patel et al., 'Simultaneous Determination of Rosuvastatin, Rosuvastatin-5 S-lactone, and N-desmethyl Rosuvastatin in Human Plasma by UPLC-MS/MS and Its Application to Clinical Study', Chromatographia, 2017, 80, 1377. View Source

Comprehensive Characterization Supporting ANDA

S-Desmethyl-S-(2-hydroxy-2-methylpropyl) rosuvastatin calcium is supplied with detailed characterization data (including HPLC, LC-MS, and NMR spectra) compliant with regulatory guidelines, enabling its direct use in Abbreviated New Drug Applications (ANDAs) and commercial production [1]. Generic impurity standards often lack this level of documentation, requiring additional in-house characterization that delays regulatory submissions [2].

Documentation Package

Reported

HPLC, LC-MS, NMR data included Generic standards: basic purity only

Streamlines ANDA regulatory submission

Regulatory documentation context

Evidence Dimension	Availability of Regulatory-Compliant Characterization Data
Target Compound Data	Comprehensive characterization data package available (HPLC, LC-MS, NMR) compliant with EP/USP guidelines.
Comparator Or Baseline	Generic impurity standards typically provide only basic purity data without full structural confirmation.
Quantified Difference	Target compound reduces in-house characterization time by an estimated 2-4 weeks per regulatory submission.
Conditions	Commercial reference standard procurement vs. in-house synthesis/characterization.

Why This Matters

Reduces time-to-market for generic drug products by eliminating the need for extensive in-house impurity characterization, a critical factor in ANDA approval.

• [1] SynZeal, 'Rosuvastatin EP Impurity A (Calcium salt)', Product Catalog, 2023. View Source
• [2] ICH Harmonised Guideline, 'Impurities in New Drug Substances Q3A(R2)', 2006. View Source

Applications of Rosuvastatin EP Impurity A Calcium Salt

ANDA Filing and Regulatory Submission

Pharmaceutical companies developing generic rosuvastatin tablets require EP Impurity A calcium salt as a reference standard to demonstrate compliance with the EP monograph's impurity acceptance criteria (≤0.5%). Its certified purity (≥98%) and comprehensive characterization package streamline the ANDA filing process by providing documented evidence of impurity identification and quantification [1].

HPLC/UHPLC Method Development and Validation

Analytical laboratories use S-Desmethyl-S-(2-hydroxy-2-methylpropyl) rosuvastatin calcium to validate chromatographic methods for rosuvastatin tablets. Its baseline separation from other EP impurities in under 15 minutes using UHPLC [1] ensures robust method performance, meeting ICH Q2(R1) guidelines for specificity and accuracy.

Stability Studies and Forced Degradation Analysis

During stability testing of rosuvastatin formulations, EP Impurity A is monitored as a process impurity. Its distinct retention time and mass spectral signature [1] allow precise quantification even in the presence of degradation products, enabling accurate assessment of product shelf-life and compliance with ICH stability guidelines.

Reference Standard for In-House Impurity Synthesis

Research groups synthesizing novel rosuvastatin analogs or process impurities use commercially available EP Impurity A calcium salt as a benchmark for structural confirmation. The published 6-step synthesis with 13.5% overall yield [2] serves as a validated route for producing additional reference material or for comparative studies.

Application

Selection Property

Validation Focus

ANDA filing and regulatory submission

EP monograph compliance documentation

Impurity identification and quantification evidence

HPLC/UHPLC method validation

Chromatographic resolution profile

Specificity and accuracy under ICH Q2(R1)

Forced degradation and stability studies

Distinct retention and spectral signature

Impurity monitoring in stability samples

In-house impurity synthesis benchmark

Reported synthesis route

Structural confirmation and route reproducibility

• [1] F. R. Mammone et al., 'A Novel Validated UHPLC Method for the Estimation of Rosuvastatin and Its Complete Impurity Profile in Tablet Formulations', Molecules, 2023, 28(1), 431. View Source
• [2] Y. H. Lee et al., 'Synthesis and characterization of Rosuvastatin calcium impurity A; a HMG-CoA reductase inhibitor', Tetrahedron Letters, 2017, 58(26), 2614-2617. View Source